Cas no 338418-22-7 (N-allyl-2-(2-pyridinyl)-6-(trifluoromethyl)-4-pyrimidinamine)

• Product Name: N-allyl-2-(2-pyridinyl)-6-(trifluoromethyl)-4-pyrimidinamine
• CAS No: 338418-22-7
• MF: C₁₃H₁₁F₃N₄
• MW: 280.248452425003
• MDL: MFCD00139806
• CID: 5195165
• Update Time: 2026-03-05

N-allyl-2-(2-pyridinyl)-6-(trifluoromethyl)-4-pyrimidinamine Chemical and Physical Properties

Names and Identifiers

• N-ALLYL-N-[2-(2-PYRIDINYL)-6-(TRIFLUOROMETHYL)-4-PYRIMIDINYL]AMINE
• N-ALLYL-2-(2-PYRIDINYL)-6-(TRIFLUOROMETHYL)-4-PYRIMIDINAMINE
• N-(prop-2-en-1-yl)-2-(pyridin-2-yl)-6-(trifluoromethyl)pyrimidin-4-amine
• 4-Pyrimidinamine, N-2-propen-1-yl-2-(2-pyridinyl)-6-(trifluoromethyl)-
• N-prop-2-enyl-2-pyridin-2-yl-6-(trifluoromethyl)pyrimidin-4-amine
• SMR000169214
• Bionet2_001469
• MLS000543245
• HMS1368D02
• HMS2426M06
• N-allyl-2-(2-pyridinyl)-6-(trifluoromethyl)-4-pyrimidinamine

• MDL： MFCD00139806
• Inchi： 1S/C13H11F3N4/c1-2-6-18-11-8-10(13(14,15)16)19-12(20-11)9-5-3-4-7-17-9/h2-5,7-8H,1,6H2,(H,18,19,20)
• InChI Key： ONIXBDRIXFCFEY-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=NC(C2C=CC=CN=2)=N1)NCC=C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 321
• XLogP3: 2.7
• Topological Polar Surface Area: 50.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines

Additional information on N-allyl-2-(2-pyridinyl)-6-(trifluoromethyl)-4-pyrimidinamine

Comprehensive Overview of N-allyl-2-(2-pyridinyl)-6-(trifluoromethyl)-4-pyrimidinamine (CAS No. 338418-22-7)

N-allyl-2-(2-pyridinyl)-6-(trifluoromethyl)-4-pyrimidinamine (CAS No. 338418-22-7) is a specialized pyrimidine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique trifluoromethyl group and an allyl amine moiety, which contribute to its distinct chemical properties and reactivity. Researchers are increasingly interested in this molecule due to its structural versatility and potential applications in drug discovery and material science.

The pyridine and pyrimidine rings in N-allyl-2-(2-pyridinyl)-6-(trifluoromethyl)-4-pyrimidinamine make it a valuable scaffold for designing bioactive compounds. Its CAS No. 338418-22-7 is frequently searched in academic databases and chemical catalogs, reflecting its growing relevance in synthetic chemistry. Recent studies highlight its role as a kinase inhibitor precursor, aligning with the current trend of targeting protein kinases for therapeutic development.

One of the most searched questions about N-allyl-2-(2-pyridinyl)-6-(trifluoromethyl)-4-pyrimidinamine revolves around its synthetic routes and purification methods. Optimizing its synthesis is critical for scaling up production, especially given the demand for trifluoromethylated compounds in medicinal chemistry. The allyl group in this molecule also offers opportunities for further functionalization, making it a hotspot for click chemistry applications.

In the context of green chemistry, researchers are exploring eco-friendly protocols to produce CAS No. 338418-22-7. This aligns with the broader industry shift toward sustainable practices. Additionally, its solubility and stability under physiological conditions are frequently investigated, as these properties are crucial for its potential use in drug formulations.

The trifluoromethyl group in N-allyl-2-(2-pyridinyl)-6-(trifluoromethyl)-4-pyrimidinamine enhances its lipophilicity and metabolic stability, traits highly sought after in pharmacophore design. This has led to its inclusion in virtual screening libraries for targeted therapy development. Its CAS No. 338418-22-7 is often cross-referenced in patents related to anticancer and anti-inflammatory agents.

Another trending topic is the computational modeling of N-allyl-2-(2-pyridinyl)-6-(trifluoromethyl)-4-pyrimidinamine to predict its binding affinity with biological targets. Molecular docking studies are frequently cited in publications, underscoring its potential in structure-activity relationship (SAR) analyses. The compound’s pyridinyl-pyrimidinamine core is also a subject of interest in heterocyclic chemistry forums.

From an industrial perspective, suppliers of CAS No. 338418-22-7 emphasize its high purity and compatibility with cross-coupling reactions, which are pivotal in API synthesis. The compound’s NMR and HPLC profiles are well-documented, facilitating its adoption in quality-controlled workflows. These attributes make it a reliable candidate for high-throughput screening.

In summary, N-allyl-2-(2-pyridinyl)-6-(trifluoromethyl)-4-pyrimidinamine (CAS No. 338418-22-7) is a multifaceted compound with broad applicability in modern chemistry. Its structural features and functional groups continue to inspire innovations across pharmaceuticals, agrochemicals, and materials science. As research advances, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in drug development and molecular design.